Monatepil
CAS No.: 103377-41-9
VCID: VC0009826
Molecular Formula: C28H30FN3OS
Molecular Weight: 475.6 g/mol
* For research use only. Not for human or veterinary use.

Description | Monatepil is a calcium channel blocker and α1-adrenergic receptor antagonist used as an antihypertensive . Its unique chemical structure is designed with both calcium antagonist and α1-adrenoceptor-blocking components, creating a dual mechanism of action . The novel structure of monatepil produces a slow onset of action and a long-lasting antihypertensive effect . It functions by inhibiting the influx of extracellular Ca2+ through voltage-dependent Ca2+ channels . Monatepil has positive effects on plasma lipid metabolism due to its α1-adrenoceptor-blocking activity, and its antiatherosclerotic effect is derived from its calcium antagonist properties . The synthesis of monatepil was first disclosed in patents filed by Dainippon Pharmaceutical . The process involves reacting the amino group of dihydrodibenzothiepin with the acid chloride of 4-chlorobutyric acid to produce an amide, which is then used to alkylate para-fluorophenylpiperazine to yield monatepil . Monatepil maleate is a related compound with the molecular formula C32H34FN3O5S . Monatepil has shown promise in treating ocular hypertension by enhancing aqueous humor outflow . Clinical trials have examined monatepil's efficacy, safety, and optimal dosage as a monotherapy and in combination with ACE inhibitors or beta-blockers for treating essential hypertension . Studies in Japan have explored its use in patients with essential hypertension who were either newly diagnosed or had not responded to previous treatments . |
---|---|
CAS No. | 103377-41-9 |
Product Name | Monatepil |
Molecular Formula | C28H30FN3OS |
Molecular Weight | 475.6 g/mol |
IUPAC Name | N-(6,11-dihydrobenzo[c][1]benzothiepin-11-yl)-4-[4-(4-fluorophenyl)piperazin-1-yl]butanamide |
Standard InChI | InChI=1S/C28H30FN3OS/c29-22-11-13-23(14-12-22)32-18-16-31(17-19-32)15-5-10-27(33)30-28-24-7-2-1-6-21(24)20-34-26-9-4-3-8-25(26)28/h1-4,6-9,11-14,28H,5,10,15-20H2,(H,30,33) |
Standard InChIKey | WFNRNNUZFPVBSM-UHFFFAOYSA-N |
SMILES | C1CN(CCN1CCCC(=O)NC2C3=CC=CC=C3CSC4=CC=CC=C24)C5=CC=C(C=C5)F |
Canonical SMILES | C1CN(CCN1CCCC(=O)NC2C3=CC=CC=C3CSC4=CC=CC=C24)C5=CC=C(C=C5)F |
Synonyms | 11-((4-(4-(4-fluorophenyl)-1-piperazinyl)butyryl)amino)-6,11-dihydrodibenzo(b,e)thiepin maleate AJ 2615 AJ-2615 monatepil monatepil maleate monatepil x maleate monatepil, (+-) monatepil monatepil, (R)-isomer monatepil, (S)-isome |
PubChem Compound | 60810 |
Last Modified | Sep 13 2023 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume